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Compound of Interest

Compound Name:
1-Iodo-4-(2-

methoxyethoxy)benzene

CAS No.: 102293-99-2

Cat. No.: B3074756

Get Quote

CAS Number: 102293-99-2 Formula:

Molecular Weight: 278.09 g/mol [1]

Part 1: Executive Summary & Strategic Utility
1-Iodo-4-(2-methoxyethoxy)benzene is a high-value aryl iodide intermediate used extensively

in medicinal chemistry and materials science. Its structural significance lies in the 4-(2-

methoxyethoxy)phenyl motif, a pharmacophore often employed to modulate lipophilicity (

) and aqueous solubility in drug candidates without introducing hydrogen bond donors that
might hinder membrane permeability.

For the synthetic chemist, this molecule represents a "chassis" for cross-coupling reactions.[2]

The C–I bond is highly labile toward oxidative addition by Palladium(0) species, making this

compound a superior electrophile for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig

couplings compared to its bromide or chloride analogues.[2]
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Retrosynthetic Analysis
The most robust disconnection reveals 4-iodophenol and a 2-methoxyethyl electrophile as the

primary precursors. This pathway relies on the Williamson Ether Synthesis, a reaction favored

for its high regioselectivity (preserving the para-iodine position) and operational simplicity.[2]

1-Iodo-4-(2-methoxyethoxy)benzene

C-O Bond Disconnection

4-Iodophenol
(Nucleophile)

1-Bromo-2-methoxyethane
(Electrophile)

Click to download full resolution via product page

Figure 1: Retrosynthetic logic prioritizing the preservation of the aromatic iodine.

Part 2: Primary Synthesis Protocol (Williamson
Ether Synthesis)
Reaction Design & Causality
The synthesis involves the

alkylation of 4-iodophenol with 1-bromo-2-methoxyethane.

Base Selection (

): While Sodium Hydride (NaH) is faster, Potassium Carbonate (

) is preferred for scale-up. It provides a "soft" deprotonation, minimizing the risk of de-
iodination or polymerization side reactions that can occur with strong bases.[2]
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Solvent System (DMF vs. Acetonitrile): Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone

(NMP) are required. The reaction proceeds via an anionic nucleophile (phenoxide); polar

aprotic solvents solvate the cation (

), leaving the phenoxide "naked" and highly reactive.[2]

Leaving Group (Bromide): 1-Bromo-2-methoxyethane is chosen over the chloro-analogue for

faster kinetics without the instability associated with iodides.

Experimental Procedure
Scale: 10.0 g (45.4 mmol of 4-iodophenol)

Reagent MW ( g/mol )
Equiv.[3][4][5]
[6][7]

Mass/Vol Role

4-Iodophenol 220.01 1.0 10.0 g Substrate

1-Bromo-2-

methoxyethane
138.99 1.2 7.57 g (5.1 mL) Electrophile

Potassium

Carbonate (

)

138.21 2.0 12.5 g Base

DMF

(Anhydrous)
- - 50 mL Solvent

Step-by-Step Protocol:

Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and nitrogen inlet.

Solubilization: Charge the flask with 4-iodophenol (10.0 g) and anhydrous DMF (50 mL). Stir

at room temperature until fully dissolved.

Deprotonation: Add
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(12.5 g) in a single portion. The suspension may turn slightly yellow due to phenoxide
formation.[2] Stir for 15 minutes at ambient temperature to ensure initiation of deprotonation.

Alkylation: Add 1-bromo-2-methoxyethane (5.1 mL) dropwise via syringe over 5 minutes.

Note: Exothermic reaction is minimal, but dropwise addition prevents local concentration

spikes.[2]

Reaction: Heat the mixture to 60°C in an oil bath. Monitor by TLC (Hexane/EtOAc 4:1) or

HPLC.[8]

Endpoint: Typically 4–6 hours.[5] The starting material (4-iodophenol) should be fully

consumed.

Workup:

Cool the mixture to room temperature.

Pour the reaction mixture into 200 mL of ice-water. The product may precipitate or form an

oil.[2]

Extract with Ethyl Acetate (

mL).[5]

Wash the combined organic layers with water (

mL) to remove DMF, followed by brine (

mL).[2]

Dry over anhydrous

, filter, and concentrate under reduced pressure.[2][8]

Purification:

The crude oil is often sufficiently pure (>95%).[2]
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If necessary, purify via flash column chromatography (Silica Gel, 0-10% EtOAc in

Hexanes).[2]

Yield: Expect 11.5 – 12.0 g (90–95%).

Part 3: Mechanistic Pathway & Logic
The reaction follows a classic bimolecular nucleophilic substitution (

).[2] The diagram below illustrates the transition state and the critical role of solvent solvation.

Deprotonation
(Phenol -> Phenoxide)

Nucleophilic Attack
(Phenoxide attacks C-Br)

 K2CO3 / DMF Transition State
[Ph-O...C...Br]‡ Ether Product + KBr

Click to download full resolution via product page

Figure 2:

pathway. The polar aprotic solvent (DMF) increases the nucleophilicity of the phenoxide
oxygen.[2]

Part 4: Quality Control & Characterization[2]
Trustworthiness in synthesis relies on rigorous validation. The following data confirms the

identity of the product.

Expected NMR Data
NMR (400 MHz,

):

7.54 (d, J = 8.8 Hz, 2H, Ar-H ortho to I)[2]

6.69 (d, J = 8.8 Hz, 2H, Ar-H ortho to O)[2]

4.10 (t, J = 4.8 Hz, 2H,

)[2]
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3.74 (t, J = 4.8 Hz, 2H,

)[2]

3.44 (s, 3H,

)[2]

NMR (100 MHz,

):

158.8 (C-O), 138.2 (C-I), 116.9 (C-H), 82.5 (C-I ipso), 70.8 (

), 67.4 (

), 59.2 (

).[2]

Purity Check (HPLC)
Column: C18 Reverse Phase

Mobile Phase: Acetonitrile/Water (Gradient 50% -> 90% ACN)

Detection: UV at 254 nm.

Retention Time: The product will elute significantly later than 4-iodophenol due to the

capping of the polar hydroxyl group.[2]

Part 5: Safety & Handling (E-E-A-T)
Alkylating Agents: 1-Bromo-2-methoxyethane is a primary alkyl halide and a potential

alkylating agent. It must be handled in a fume hood. Gloves (Nitrile or Laminate) are

mandatory to prevent dermal absorption.

DMF Hazards: DMF is a potent liver toxin and readily absorbed through the skin.[2] Wash

immediately with soap and water if contact occurs.
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Waste Disposal: Aqueous washes containing DMF must be segregated into non-halogenated

organic waste (or specific solvent waste streams depending on facility rules) due to the

difficulty of treating DMF in water treatment plants.

Part 6: References
Sigma-Aldrich.1-Iodo-4-(2-methoxyethoxy)benzene Product Specification. Link

Organic Syntheses.General Procedures for Williamson Ether Synthesis. Org. Synth. 2005,

82,[2] 34. Link

Matrix Fine Chemicals.Product Data Sheet: 1-Iodo-4-(2-methoxyethoxy)benzene (CAS

102293-99-2). Link

BenchChem.Synthesis Protocols for Aryl Ethers. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3074756/docs#synthesis-of-1-iodo-4-2-
methoxyethoxy-benzene-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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